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Compound of Interest

2-Amino-5-bromo-3-nitrophenol
Compound Name:
hydrobromide

Cat. No.: B13228929

Get Quote

Executive Summary & Retrosynthetic Analysis

The synthesis of 2-Amino-5-bromo-3-nitrophenol hydrobromide is a high-precision
electrophilic aromatic substitution (EAS) process. The primary challenge lies in regioselectivity
—directing the bromine atom specifically to the C5 position in the presence of three other
substituents (OH, NHz, NO2).

Retrosynthetic Logic

e Target: 2-Amino-5-bromo-3-nitrophenol (C5-Br).
e Precursor: 2-Amino-3-nitrophenol.[1]
¢ Disconnection: C-Br bond formation via bromination.
» Regiochemistry Control:
o -NH2 (Amino, C2): Strong ortho/para activator. Directs to C3 (blocked) and C5.

o -OH (Hydroxyl, C1): Strong ortho/para activator. Directs to C2 (blocked), C4, and C6.
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o -NO2z (Nitro, C3): Strong meta deactivator. Directs to C1 (blocked) and C5.

o Conclusion: The C5 position is synergistically activated by the amino group (para-
direction) and the nitro group (meta-direction), making it the thermodynamically and
kinetically favored site for electrophilic attack.

Mechanistic Pathway (DOT Diagram)

The following diagram visualizes the chemical transformation and electronic directing effects.

Regioselectivity Logic

NO2 (C3) -> Directs Meta to C5

NH2 (C2) -> Directs Para to C5
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Caption: Mechanistic pathway showing the synergistic directing effects of the amino and nitro
groups targeting the C5 position.

Experimental Protocol

This protocol is adapted from high-yield industrial patent methodologies (WO2017042182A1)
optimized for purity and scalability.

Materials & Reagents
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CAS No.[2][3]

Reagent 4] MW ( g/mol ) Equiv. Role
2-Amino-3-

) 603-85-0 154.12 1.0 Substrate
nitrophenol
Bromine (Brz) 7726-95-6 159.81 1.2 Electrophile
1,4-Dioxane 123-91-1 88.11 Solvent Medium
Diethyl Ether 60-29-7 74.12 Wash Purification

Step-by-Step Methodology
1. Reactor Setup

e Equip a jacketed glass reactor with a mechanical stirrer, temperature probe, and a pressure-
equalizing addition funnel.

o Connect the reactor vent to a caustic scrubber (NaOH solution) to neutralize HBr fumes
generated during the reaction.

2. Dissolution

e Charge 2-Amino-3-nitrophenol (1.0 eq) into the reactor.

e Add 1,4-Dioxane (approx. 20 mL per gram of substrate). Dioxane is critical as it solubilizes
the starting material but acts as an anti-solvent for the hydrobromide salt product.

« Stir until a homogeneous dark red/brown solution is obtained.

¢ Cool the system to 10°C.

3. Bromination (Critical Process Parameter)

e Charge Bromine (1.2 eq) into the addition funnel.

» Dropwise Addition: Add bromine slowly over 30—60 minutes, maintaining the internal
temperature < 15°C.
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o Why? Rapid addition or high temperature promotes poly-bromination and oxidation of the

amine.

e Upon completion of addition, allow the mixture to warm to 20-25°C (Room Temperature).

 Stir for 3 hours. A thick yellow/orange precipitate (the HBr salt) will form.

4. Isolation & Purification[5][6][7]

 Filter the slurry under vacuum.

e Wash 1: Wash the filter cake with fresh 1,4-dioxane to remove unreacted bromine and
organic impurities.

o Wash 2: Wash with diethyl ether to remove residual dioxane and facilitate drying.

e Drying: Dry the solid under vacuum at 40°C for 12 hours.

Expected Results
e Appearance: Yellow to orange solid.
* Yield: 85-90%.

« I|dentity Verification:

o 1H NMR (DMSO-d6): 6 7.57 (d, J=2.1 Hz, 1H, C4-H), 6.99 (d, J=2.2 Hz, 1H, C6-H), 6.28
(br s, 2H, NH2). Note the meta coupling constant (~2 Hz) indicating 1,3-relationship
between protons.

o MS (ESI+): m/z = 233/235 (M+H of free base).

Process Flow & Safety Systems

The following diagram outlines the operational workflow and safety checkpoints.
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Safety Criticals
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Caption: Operational workflow emphasizing temperature control and hazard management (HBr
evolution).

Critical Process Parameters (CPP) &

Troubleshooting

Parameter Specification Scientific Rationale

Low temperature suppresses
- the formation of N-bromo
Temperature 10-15°C (Addition) ) o
species and oxidation of the

phenol ring.

Dioxane is a polar aprotic
ether that dissolves the neutral
) ) precursor but precipitates the
Solvent Choice 1,4-Dioxane o ) o
ionic hydrobromide salt, driving
the reaction to completion (Le

Chatelier's principle).

A slight excess ensures
o complete conversion. Large
Stoichiometry 1.2 eq Br2
excess (>1.5 eq) leads to 4,5-

dibromo impurities.

Strictly inert atmosphere is not
) ] required, but moisture should
Atmosphere Ambient/Air o
be minimized to prevent HBr

dilution.

References

o Patent: Tricyclic PI3K Inhibitor Compounds and Methods of Use. W0O2017042182A1. (2017).
Describes the specific bromination protocol of 2-amino-3-nitrophenol in dioxane.

e Compound Data: 2-Amino-5-bromo-3-nitrophenol. PubChem CID 59837821.[8] National
Center for Biotechnology Information.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-amino-5-bromo-3-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13228929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Precursor Synthesis: Synthesis of 2-amino-5-nitrophenol (Analogous chemistry).
ResearchGate.

e Commercial Source: 2-Amino-5-bromo-3-nitrophenol HBr Salt. Echemi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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